Cas no 933988-22-8 (2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 933988-22-8
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD09863210
• CID: 1083638
• PubChem ID: 24903633
• Update Time: 2025-06-12

2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid
• 2-pyridin-2-ylpyrimidine-5-carboxylic acid
• 2-pyridin-2-ylpyrimidine-5-carboxylic acid(SALTDATA: 0.7H2O)
• PGHKQASEGLDCRU-UHFFFAOYSA-N
• 2-(2-Pyridinyl)-5-pyrimidinecarboxylic acid
• 2-pyridin-2-yl-pyrimidine-5-carboxylic acid
• AKOS000284187
• 2-Pyridin-2-ylpyrimidine-5-carboxylic acid x0.7h2o
• SCHEMBL1671397
• MFCD09863210
• Z1013716282
• DTXSID40647958
• AS-41516
• FT-0739873
• CS-0038212
• EN300-746922
• 933988-22-8
• 2-(Pyridin-2-yl)pyrimidine-5-carboxylicacid
• DA-17133

• MDL： MFCD09863210
• Inchi： 1S/C10H7N3O2/c14-10(15)7-5-12-9(13-6-7)8-3-1-2-4-11-8/h1-6H,(H,14,15)
• InChI Key： PGHKQASEGLDCRU-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C2C=CC=CN=2)=NC=1)=O

Computed Properties

• Exact Mass: 201.05400
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 326.0±24.0 °C at 760 mmHg
• Flash Point: 150.9±22.9 °C
• Refractive Index: 1.626
• PSA: 75.97000
• LogP: 1.23680
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid

Introduction to 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid (CAS No. 933988-22-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid, identified by the chemical compound identifier CAS No. 933988-22-8, represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, featuring a fused pyridine and pyrimidine core, exhibits a unique combination of electronic and steric properties that make it a versatile scaffold for the development of novel therapeutic agents. The pyridine moiety, in particular, contributes to the molecule's ability to interact with biological targets such as enzymes and receptors, while the pyrimidine ring provides additional opportunities for functionalization and derivatization.

The significance of 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid lies not only in its structural elegance but also in its potential pharmacological applications. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges, including cancer, inflammation, and infectious diseases. The compound's dual functionality has positioned it as a promising candidate for further exploration in these areas.

In the context of modern medicinal chemistry, the synthesis and optimization of 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid have been driven by the need for more selective and potent inhibitors. The carboxylic acid group at the 5-position provides a handle for further derivatization, allowing chemists to modulate the molecule's pharmacokinetic properties and target specificity. For instance, introduction of amine or ester functionalities can enhance solubility and bioavailability, while modifications at the pyridine ring can fine-tune binding interactions with biological targets.

One of the most compelling aspects of 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid is its potential in oncology research. Pyridopyrimidine derivatives have shown promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. Studies have demonstrated that compounds bearing this motif can disrupt signaling pathways critical for tumor growth and metastasis. The presence of both pyridine and pyrimidine rings allows for multiple points of interaction with these kinases, potentially leading to higher affinity and selectivity compared to single-moiety analogs.

Furthermore, the compound has been explored as a scaffold for developing antiviral agents. The structural features of 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid mimic natural nucleobases, making it a candidate for inhibiting viral polymerases. Recent research has shown that derivatives of this compound can interfere with viral replication by binding to essential enzymatic sites. This mechanism is particularly relevant in the ongoing effort to develop treatments against RNA viruses, including those responsible for emerging infectious diseases.

The versatility of 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid is also evident in its application as a tool compound for biochemical studies. Researchers have utilized this molecule to probe enzyme mechanisms and identify new drug targets. For example, its ability to act as a competitive inhibitor has been leveraged in kinetic studies to elucidate reaction pathways involving key enzymes implicated in metabolic disorders.

In conclusion, 2-(Pyridin-2-yl)pyrimidine-5-carboxylic acid (CAS No. 933988-22-8) represents a structurally fascinating and pharmacologically promising compound with diverse applications across chemical biology and medicinal chemistry. Its unique scaffold offers opportunities for developing novel therapeutics targeting various diseases, including cancer and infectious disorders. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.